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Cat. No.: B1220288

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl benzoate (CAS No. 2315-68-6) is an organic ester of benzoic acid and propanol.[1] It is

utilized in various industries as a flavoring agent, preservative, and fragrance ingredient due to

its characteristic nutty and fruity odor.[1][2][3] This technical guide provides a comprehensive

overview of the available safety and toxicity data for propyl benzoate, with a focus on

quantitative data, experimental methodologies, and mechanisms of action. It is intended to be a

resource for researchers, scientists, and professionals involved in drug development and

chemical safety assessment. Where data for propyl benzoate is limited, information on the

closely related compound propyl paraben (propyl 4-hydroxybenzoate) is provided with clear

distinction.

Toxicological Data Summary
The available quantitative toxicological data for propyl benzoate and its relevant analogue,

propyl paraben, are summarized in the following tables for ease of comparison.
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Table 1: Acute Toxicity Data
Test
Substance

Endpoint Species Route Value Reference

Propyl

Benzoate
LD50 Rat Oral

3500 mg/kg

bw
[4]

Propyl

Paraben
LD50 Rat Oral

> 5000 mg/kg

bw
[5]

Propyl

Benzoate
LD50 Rabbit Dermal

> 2000 mg/kg

bw
[4]

Propyl

Benzoate
LC50 - Inhalation

Data not

available
[6]

Table 2: Repeated-Dose Toxicity Data
Test
Substanc
e

Study
Duration

Species NOAEL LOAEL
Effects
Observed
at LOAEL

Referenc
e

Propyl

Paraben

96 weeks

(Chronic)
Rat

2% in diet

(~1000

mg/kg/day)

8% in diet

(~4000

mg/kg/day)

Decreased

growth rate
[7]

Propyl

Paraben

4 weeks

(Sub-

chronic)

Rat - -

Hepatotoxi

city,

hormonal

imbalance

[8]

Propyl

Benzoate
- -

Data not

available

Data not

available
-

Table 3: Genotoxicity Data
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Test
Substance

Assay System Result Reference

Alkyl Benzoates

(including Propyl

Benzoate)

Multiple assays - Not genotoxic [9]

Propyl Paraben - In vitro/In vivo
Not mutagenic or

clastogenic
[10]

Table 4: Carcinogenicity Data
Test
Substance

Species Study Duration Result Reference

Propyl Paraben Rat 96 weeks Not carcinogenic [7][10]

Propyl Benzoate - -
Data not

available
[9]

Table 5: Reproductive and Developmental Toxicity Data
Test
Substance

Study Type Species NOAEL
Key
Findings

Reference

Propyl

Paraben

OECD 422

(Screening)
Rat

1000-1500

mg/kg/day

No adverse

effects on

reproduction

or

development

[11]

Propyl

Benzoate
- -

Data not

available

Data gap

identified by

CIR

[12]

Metabolism and Toxicokinetics
Propyl benzoate is expected to be rapidly absorbed and metabolized. The primary metabolic

pathway involves hydrolysis to benzoic acid and propanol. Benzoic acid is then conjugated with
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glycine to form hippuric acid, which is excreted in the urine. A minor pathway may involve direct

conjugation of the parent compound.

Propyl Benzoate
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Metabolic pathway of propyl benzoate.

Mechanism of Toxicity: Mitochondrial Dysfunction
For the related compound, propyl paraben, a key mechanism of toxicity at high concentrations

is the induction of mitochondrial dysfunction. This involves the opening of the mitochondrial

permeability transition pore (PTP), a non-specific channel in the inner mitochondrial membrane.

PTP opening leads to mitochondrial swelling, uncoupling of oxidative phosphorylation, a drop in

cellular ATP levels, and ultimately, cell death. This pathway is a plausible mechanism for

propyl benzoate-induced toxicity as well, given its structural similarity to propyl paraben.
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Proposed mechanism of mitochondrial toxicity.

Experimental Protocols
Detailed experimental protocols for propyl benzoate-specific studies are often not available in

the public domain. However, the following sections describe the standard methodologies for

key toxicological endpoints, based on OECD guidelines, which would be applicable for the

assessment of propyl benzoate.

Acute Oral Toxicity (Following OECD Guideline
401/420/423)
The acute oral toxicity of a substance is typically determined in rodents (usually rats). The test

substance is administered by gavage in graduated doses to several groups of animals.

Observations for signs of toxicity and mortality are made for at least 14 days. The LD50 (the
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dose causing mortality in 50% of the animals) is then calculated. The study would involve a

control group and at least three dose levels.

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test - Following OECD Guideline 471)
This in vitro test uses several strains of Salmonella typhimurium and Escherichia coli with pre-

existing mutations that leave them unable to synthesize an essential amino acid. The test

substance is incubated with the bacterial strains, with and without metabolic activation (S9

mix). A positive result is indicated by a dose-dependent increase in the number of revertant

colonies, suggesting that the substance can cause point mutations.

Genotoxicity: In Vivo Mammalian Erythrocyte
Micronucleus Test (Following OECD Guideline 474)
This test assesses the potential of a substance to cause chromosomal damage. The test

substance is administered to rodents (usually mice or rats). At appropriate intervals, bone

marrow or peripheral blood is collected, and immature (polychromatic) erythrocytes are

examined for the presence of micronuclei. Micronuclei are small, extranuclear bodies that are

formed from chromosome fragments or whole chromosomes that are not incorporated into the

daughter nuclei during cell division. A significant, dose-dependent increase in the frequency of

micronucleated polychromatic erythrocytes indicates a genotoxic effect.[13][14]

Reproductive/Developmental Toxicity Screening Test
(Following OECD Guideline 421)
This screening study provides information on potential effects on male and female reproductive

performance and on the development of offspring. The test substance is administered to male

and female rats for a period before mating, during mating, and for females, throughout

gestation and lactation. Endpoints evaluated include fertility, gestation length, litter size, pup

viability, and pup growth. Gross necropsy and histopathology of the reproductive organs are

also performed.[4][15][16]

Conclusion
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Propyl benzoate is a compound with a generally low order of acute toxicity. The available

data, largely from studies on related alkyl benzoates and propyl paraben, suggest that it is not

genotoxic or carcinogenic. However, there are notable data gaps in the publicly available

literature for propyl benzoate itself, particularly concerning repeated-dose toxicity and

reproductive and developmental toxicity. The primary metabolic pathway is hydrolysis to

benzoic acid and propanol, which are then conjugated and excreted. At high concentrations, a

plausible mechanism of toxicity, inferred from studies on propyl paraben, is the induction of

mitochondrial dysfunction. For a comprehensive risk assessment, further studies specifically on

propyl benzoate, following established international guidelines, would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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